Cas no 1361589-89-0 (3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl)

• Product Name: 3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl
• CAS No: 1361589-89-0
• MF: C₁₃H₇BrCl₄
• MW: 384.910679101944
• CID: 4999377
• Update Time: 2025-05-28

3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H7BrCl4/c14-6-7-2-1-3-9(13(7)18)12-10(16)4-8(15)5-11(12)17/h1-5H,6H2
• InChI Key： NFTAECSHINKEMN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1Cl)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl

Recent Advances in the Study of 3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl (CAS: 1361589-89-0)

The compound 3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl (CAS: 1361589-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a halogenated biphenyl derivative, this compound serves as a critical intermediate in the synthesis of various bioactive molecules and materials. Recent studies have explored its potential applications in drug development, environmental toxicology, and material science, shedding light on its unique chemical properties and biological activities.

One of the key areas of research focuses on the compound's role as a building block for the synthesis of polychlorinated biphenyl (PCB) analogs. PCBs are known for their environmental persistence and potential toxicity, making the study of their derivatives crucial for understanding their environmental impact and developing remediation strategies. Researchers have utilized 3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl to investigate the metabolic pathways and degradation mechanisms of PCBs in various biological systems, providing valuable insights into their environmental fate.

In the pharmaceutical domain, this compound has been employed as a precursor in the synthesis of novel therapeutic agents. Recent studies have demonstrated its utility in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, its bromomethyl group offers a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has led to the identification of several promising lead compounds with potential applications in oncology and neurodegenerative diseases.

From a methodological perspective, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to characterize the structural and electronic properties of 3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl. These studies have revealed its conformational stability and reactivity, which are critical for its applications in synthetic chemistry. Additionally, computational modeling has been used to predict its interactions with biological targets, further elucidating its mechanism of action.

Environmental toxicology studies have also highlighted the compound's potential ecological risks. Due to its structural similarity to persistent organic pollutants (POPs), researchers have investigated its bioaccumulation and toxicity profiles in aquatic and terrestrial organisms. Preliminary findings suggest that while the compound exhibits moderate toxicity, its environmental persistence may warrant further regulatory scrutiny. These studies underscore the importance of balancing its industrial utility with environmental safety considerations.

In conclusion, the recent research on 3'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl (CAS: 1361589-89-0) underscores its multifaceted role in chemical biology and pharmaceutical research. Its applications range from drug development to environmental studies, highlighting its significance as a versatile chemical intermediate. Future research directions may include the exploration of its derivatives for targeted therapies and the development of greener synthetic routes to minimize environmental impact. As the field progresses, this compound is likely to remain a focal point for interdisciplinary research.